Cas no 2549038-10-8 (6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-carboxylic acid)

6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-carboxylic acid structure
2549038-10-8 structure
Product Name:6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-carboxylic acid
CAS No:2549038-10-8
MF:C12H7FN4O3
MW:274.20738530159
CID:5314501
Update Time:2025-07-20

6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • [1,2,3]Triazolo[1,5-a]pyrazine-3-carboxylic acid, 6-(2-fluorophenyl)-4,5-dihydro-4-oxo-
    • 6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-carboxylic acid
    • Inchi: 1S/C12H7FN4O3/c13-7-4-2-1-3-6(7)8-5-17-10(11(18)14-8)9(12(19)20)15-16-17/h1-5H,(H,14,18)(H,19,20)
    • InChI Key: CDPWXHZDSOZSPL-UHFFFAOYSA-N
    • SMILES: C(C1N=NN2C=C(C3C=CC=CC=3F)NC(=O)C=12)(=O)O

6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-carboxylic acid Pricemore >>

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6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-carboxylic acid Related Literature

Additional information on 6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-carboxylic acid

Comprehensive Analysis of 6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3-triazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 2549038-10-8)

The compound 6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3-triazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 2549038-10-8) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This triazolo-pyrazine derivative combines a fluorophenyl moiety with a carboxylic acid functional group, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted cancer therapies and autoimmune disease treatments.

In recent years, the demand for small-molecule inhibitors like 6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3-triazolo[1,5-a]pyrazine-3-carboxylic acid has surged, driven by advancements in precision medicine and computational drug design. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, addressing common challenges in oral drug development. This aligns with frequently searched topics such as "improving drug half-life" and "fluorine in medicinal chemistry," reflecting its relevance to modern pharmaceutical innovation.

The structural complexity of this triazolo-pyrazine derivative also makes it a subject of interest in fragment-based drug discovery (FBDD). Its carboxylic acid group allows for easy derivatization, enabling researchers to explore structure-activity relationships (SAR) for optimizing potency and selectivity. Given the growing popularity of AI-driven drug discovery, this compound's molecular properties are often analyzed using machine learning models to predict binding affinities—a hot topic in both academic and industrial research circles.

From a synthetic chemistry perspective, CAS No. 2549038-10-8 represents a challenging yet rewarding target for multi-step organic synthesis. The triazolo[1,5-a]pyrazine core requires precise cyclization strategies, while the 2-fluorophenyl substitution demands careful regioselective control. These aspects resonate with frequently asked questions like "how to synthesize fluorinated heterocycles" or "best practices for triazole formation," making this compound a valuable case study for synthetic chemists.

Beyond its pharmaceutical potential, 6-(2-fluorophenyl)-4-oxo-4H,5H-1,2,3-triazolo[1,5-a]pyrazine-3-carboxylic acid has applications in material science, particularly in designing fluorescent probes due to its conjugated system. This dual utility in life sciences and advanced materials positions it as a cross-disciplinary molecule, answering search queries related to "multi-functional organic compounds" or "heterocycles in optoelectronics."

In conclusion, CAS No. 2549038-10-8 exemplifies the convergence of medicinal chemistry, synthetic methodology, and computational modeling. Its structural motifs address critical needs in modern research, from drug candidate optimization to functional material design, ensuring its continued relevance in scientific literature and industrial applications.

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